Cas no 113-92-8 (Chlorpheniramine maleate)

• Product Name: Chlorpheniramine maleate
• CAS No: 113-92-8
• MF: C₂₀H₂₃ClN₂O₄
• MW: 390.8606
• MDL: MFCD00069225
• CID: 35778
• PubChem ID: 87565931
• Update Time: 2025-07-31

Chlorpheniramine maleate Chemical and Physical Properties

Names and Identifiers

• chlorphenamine hydrogen maleate
• 1-(p-Chlorophenyl)-1-(2-pyridyl)-3-dimethy-laminopropanebimaleate
• 1-(p-chlorphenyl)-1-(2-pyridyl)-3-dimethylaminopropanmaleat
• 2-(p-chloro-alpha-(2-(dimethylamino)ethyl)benzyl)-pyridinmaleate(1:1)
• allerclor
• allergin
• alunex
• antagonate
• carbinoxamidemaleate
• Chlorphenamine maleate
• Chlorpheniramine Maleate
• Chlorpheniramine Maleate Salt
• Chlorpheniramine maleate salt solution
• Chloropheniramine maleate
• (+/-)-CHLORPHENIRAMINE MALEATE SALT
• (+/-)-CHLORPHENIRAMINE-D6 MALEATE
• BISACODYL
• CHLOROPHENAMINEMALEATE
• CHLORPHENAMINE MALEATES
• Chlorpheniramine (maleate)
• CHLORPHENIRAMINE HYDROGEN MALEATE
• ChlorpheniraMine Maleate Extended-Release Tablets (Drug Release Calibrator, Single Unit)
• CHLORPHENIRAMINE MALEATE REFERENCE STANDARD
• CHLORPHENIRAMINE-D4 MALEATE
• c-meton
• dexchlorpheniramine maleate
• Haynon
• ibioton
• piriton
• teldrin
• Chlorpheniramine maleate solution
• (±)-Chlorpheniramine maleate salt
• 1-p-Chlorophenyl-1-(2-pyridyl)-3-dimethylaminopropane maleate
• 1-(N,N-Dimethylamino)-3-(p-chlorophenyl)-3-(alpha-pyridyl)propane maleate
• piriex
• lorphen
• Puermin
• DSSTox_CID_321
• DSSTox_RID_75511
• DSSTox_GSID_20321
• [3-(4-chlorophenyl)-3-(2-pyridyl)propyl]dimethylamine, (2Z)but-2-enedioic acid
• 3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-aminium (2Z)-3-carboxyprop-2-enoate
• Tox21_202092
• Tox21_303456
• SBB057005
• A803108
• 2-[p-Chloro-a-[2-(dimethylamino)ethyl]benzyl]pyridine ma
• Chlorpheniramine-d6 Maleate
• 2-[p-Chloro-a-[2-(dimethylamino)ethyl
• [3-(4-Chlorophenyl)-3-pyridin-2-ylpropyl]-dimethylazanium;(Z)-4-hydroxy-4-oxobut-2-enoate
• 2-Pyridinepropanamine, gamma-(4-chlorophenyl)-N,N-dimethyl-, (Z)-2-butenedioate (1:1)
• 2-(P-CHLORO-.ALPHA.-(2-(DIMETHYLAMINO)ETHYL)BENZYL)PYRIDINE MALEATE (1:1)
• NSC 756684
• Histapan
• HMS1568G16
• 113-92-8
• Chlor-trimeton maleate
• 2-(p-Chloro-alpha-(2-(dimethylamino)ethyl)benzyl)pyridine maleate (1:1)
• DEMAZIN COMPONENT CHLORPHENIRAMINE MALEATE
• Allergy Time
• C 3025
• ISOCLOR COMPONENT CHLORPHENIRAMINE MALEATE
• dl-Chlorpheniramine maleate
• HMS2093N19
• Clear Choice Allergy Relief
• CHLORPHENIRAMINE MALEATE COMPONENT OF CONTAC
• Pyridamal-100
• Chlortrimeton
• Chloroprophenpyridamine maleate
• Pyridamal 100
• DTXCID00321
• Chlorpheniramine Maleate, Pharmaceutical Secondary Standard; Certified Reference Material
• CHLORPHENAMINE MALEATE (EP MONOGRAPH)
• AKOS015951220
• Histadur dura-tabs
• Dehist
• HMS3884O10
• V1Q0O9OJ9Z
• (?)-Chlorpheniramine maleate
• SR-01000075261-1
• (Z)-but-2-enedioic acid;3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine
• Chlor-Trimeton Allergy
• Histalen
• 2-Pyridinepropanamine, .gamma.-(4-chlorophenyl)-N,N-dimethyl-, (Z)-2-butenedioate (1:1)
• CHLORPHENIRAMINE MALEATE COMPONENT OF DEMAZIN
• Efidac 24 Chlorpheniramine Maleate
• CHLORPHENAMINE MALEATE [EP MONOGRAPH]
• EU-0100261
• Prestwick_57
• SMR000653461
• Corfen
• (+/-)-Chlorpheniramine.maleate, 1mg/ml in Methanol (as free base)
• Kloromin
• CCG-221565
• Cvshealth Childrens Allergy Relief Pops
• (+/-)-Chlorpheniramine maleate
• LP00261
• ClorRelief
• Zodryl AC 50
• Chlorpheniramine maleate (USP:JAN)
• Chlorpheniramine maleate (JP18/USP)
• SCHEMBL33357
• W-108612
• CHLORPHENIRAMINE MALEATE (USP MONOGRAPH)
• Maleate, Chlorpheniramine
• dl-2(-p-Chloro-alpha-2-(dimethylamino)ethylbenzyl)pyridine bimaleate
• NCGC00093720-02
• Q27106157
• F2173-0923
• Wal-finate
• MLS001148230
• (A+/-)-Chlorpheniramine maleate
• DRIZE COMPONENT CHLORPHENIRAMINE MALEATE
• Pyridamal
• CHLORPHENIRAMINE MALEATE [USP-RS]
• NC00286
• UNII-V1Q0O9OJ9Z
• Chlor-trimeton
• Polaronil [German]
• Pyridine, 2-(p-chloro-alpha-(2-(dimethylamino)ethyl)benzyl)-, maleate (1:1)
• HMS2232B23
• D00665
• Chlorphenamini hydrogenomaleas
• SR-01000075261-9
• SPRINSOL
• Chlorpheniramine maleate, United States Pharmacopeia (USP) Reference Standard
• Chlormene
• CHEMBL1659
• NSC759156
• Histaspan
• Zodryl AC 30
• Chlor-tripolon
• Chlor-Trimeton Injection
• Chlor-allergy 4-hour
• gamma-(4-chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine(Z)-2-butenedioate (1:1)
• (+/-)-Chlorpheniramine maleate salt, >=99% (perchloric acid titration)
• CHLORPHENIRAMINE MALEATE COMPONENT OF ISOCLOR
• HMS2095G16
• Chlorpheniramine maleate OROS Tablets
• ( inverted question mark)-Chlorpheniramine maleate
• CONTAC COMPONENT CHLORPHENIRAMINE MALEATE
• HMS3712G16
• 1-(p-Chlorphenyl)-1-(2-pyridyl)-3-dimethylaminopropan maleat
• CHLORPHENIRAMINE MALEATE COMPONENT OF DRIZE
• Lohist
• Chlorphen-12
• Synistamin
• Zodryl AC 40
• Phenetron
• Only ForALLERGY
• CHLORPHENAMINE MALEATE (MART.)
• Phenalin
• CHLORPHENAMINI HYDROGENOMALEAS [WHO-IP LATIN]
• Neorestamin
• MLS001424173
• Chlorpheniramine maleate [USP:JAN]
• ChlorphenamineMaleate
• 2-Pyridinepropanamine, gamma-(4-chlorophenyl)-N,N-dimethyl-, (2Z)-2-butenedioate (1:1)
• HMS2051L14
• Zodryl AC 25
• Tox21_500261
• HMS3260F04
• CCG-220117
• MFCD00069225
• Allergy Relief4 Hour
• C07780
• 3-(4-chlorophenyl)-N,N-dimethyl-3-(pyridin-2-yl)propan-1-amine maleate
• Alka-seltzer plus
• Chlor-trimeton 12 hour
• Pharbechlor
• Chlorprophenpyridamine maleate
• CCRIS 1418
• TRIAMINIC COMPONENT CHLORPHENIRAMINE MALEATE
• CHLORPHENIRAMINE MALEATE [USP MONOGRAPH]
• Haben Herb
• Ru-Tuss Capsules
• CHLORPHENAMINE MALEATE [WHO-DD]
• AC-267
• ADVIL ALLERGY SINUS COMPONENT CHLORPHENIRAMINE MALEATE
• NCI-C55265
• HMS501N18
• CHLORPHENIRAMINE MALEATE [JAN]
• SR-01000075261
• 1-(p-Chlorphenyl)-1-(2-pyridyl)-3-dimethylaminopropan maleat [German]
• SW196372-4
• D70131
• Pharmakon1600-01505530
• CHLORPHENIRAMINE MALEATE [VANDF]
• M.P. chlorcaps T.D.
• Chlor-Trimeton OD
• Chlorpheniramine Maleate 4mg
• (+/-)-Chlorpheniramine.maleate
• Teldrin (TN)
• Efidac
• s1816
• NCGC00260946-01
• Ed Chlorped Jr
• Sine off
• Histaspan-Plus
• CCG-101036
• Chlorpheniramine Maleate 4 mg
• CHLORPHENIRAMINE MALEATE COMPONENT OF CODIMAL-L.A. 12
• Carbinoxamide maleate
• CHEBI:3645
• Chlor-trimeton (TN)
• Chlorphenamine maleate, European Pharmacopoeia (EP) Reference Standard
• Anti Allergy
• ORNADE COMPONENT CHLORPHENIRAMINE MALEATE
• CHLORPHENIRAMINE MALEATE (USP-RS)
• SMR000466271
• CHLORPHENIRAMINE MALEATE COMPONENT OF ADVIL ALLERGY SINUS
• 1-(N,N-Dimethylamino)-3-(p-chlorophenyl-3-alpha-pyridyl)propane maleate
• CHLORPHENIRAMINE MALEATE [ORANGE BOOK]
• CHLORPHENAMINE HYDROGEN MALEATE [WHO-IP]
• Histaspan-D
• CHLORPHENIRAMINE MALEATE COMPONENT OF ORNADE
• Sildec PE
• HY-B0286A
• CHLORPHENIRAMINE MALEATE COMPONENT OF TRIAMINIC
• Zodryl AC 60
• CHLORPHENAMINE MALEATE [MART.]
• MLS000758311
• dl-2-(p-Chloro-alpha-2-(dimethylamino)ethylbenzyl)pyridine maleate
• CODIMAL-L.A. 12 COMPONENT CHLORPHENIRAMINE MALEATE
• Nasohist
• gamma-(4-Chlorophenyl)-N,N-dimethyl-2-pyridinepropanamine (Z)-2-butenedioate
• Zodryl AC 80
• ClorRelief KIDs
• Medique chlorphen
• HMS2230F21
• EINECS 204-037-5
• CHLORPHENIRAMINE MALEATE [MI]
• NSC-756684
• NCGC00093720-01
• (y)-Chlorpheniramine maleate
• Chlortabs
• AS-13167
• Chlorpheniramine maleate

• MDL： MFCD00069225
• Inchi： 1S/C16H19ClN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： DBAKFASWICGISY-BTJKTKAUSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C1=C([H])C([H])=C([H])C([H])=N1)C([H])([H])C([H])([H])[N+]([H])(C([H])([H])[H])C([H])([H])[H].O([H])C(/C(/[H])=C(/[H])\C(=O)[O-])=O

Computed Properties

• Exact Mass: 390.13500
• Monoisotopic Mass: 390.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1984 (rough estimate)
• Melting Point: 132.0 to 136.0 deg-C
• Boiling Point: 379 oC at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.6800 (estimate)
• Solubility: Solubility: Soluble in water
• Water Partition Coefficient: 1-5 g/100 mL at 21 ºC
• PSA: 90.73000
• LogP: 3.53040
• Merck: 2180
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, ethanol, chloroform, slightly soluble in ether
• Vapor Pressure: 2.9E-14mmHg at 25°C

Chlorpheniramine maleate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36/37/39-45
• RTECS：US6504000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in mice: 162 mg/kg (Smith)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pheniramines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Chlorpheniramine maleate

Chlorpheniramine Maleate (CAS 113-92-8): A Comprehensive Guide to Its Properties and Applications

Chlorpheniramine maleate (CAS 113-92-8) is a widely used antihistamine with a broad range of applications in the pharmaceutical industry. This compound, known for its efficacy in treating allergic reactions, has garnered significant attention due to its reliable performance and safety profile. In this article, we delve into the chemical properties, applications, and market trends of chlorpheniramine maleate, while addressing common questions and concerns from users and researchers alike.

The chemical formula of chlorpheniramine maleate is C₁₆H₁₉ClN₂·C₄H₄O₄, and it is classified as a first-generation antihistamine. Its mechanism of action involves blocking the H₁ histamine receptors, which are responsible for allergic symptoms such as itching, sneezing, and runny nose. The maleate salt form enhances its solubility, making it suitable for oral and injectable formulations.

One of the most frequently searched questions about chlorpheniramine maleate is its side effects. While generally well-tolerated, some users may experience drowsiness, dry mouth, or dizziness. These effects are typically mild and can be managed by adjusting the dosage. Recent studies have also explored its potential off-label uses, such as in the management of motion sickness and mild anxiety, though further research is needed to confirm these applications.

The global market for chlorpheniramine maleate has seen steady growth, driven by increasing incidences of allergies and respiratory conditions. According to industry reports, the demand for antihistamine drugs is expected to rise, particularly in regions with high pollen counts and air pollution. This trend aligns with the growing consumer interest in over-the-counter (OTC) medications that provide quick relief from allergy symptoms.

In terms of formulation, chlorpheniramine maleate is often combined with other active ingredients, such as decongestants or pain relievers, to enhance its therapeutic effects. For example, it is a key component in many cold and flu medications, where it helps alleviate nasal congestion and sneezing. Its compatibility with other drugs makes it a versatile ingredient in multi-symptom relief products.

Another hot topic in the field is the development of sustained-release formulations of chlorpheniramine maleate. These advanced delivery systems aim to prolong the drug's action, reducing the frequency of dosing and improving patient compliance. Researchers are also investigating nanotechnology-based carriers to enhance the bioavailability and targeted delivery of this compound.

From a regulatory perspective, chlorpheniramine maleate is approved by major health authorities, including the FDA and EMA, for use in both prescription and OTC products. Its long history of safe use and well-documented efficacy make it a staple in allergy management. However, users are advised to consult healthcare professionals before combining it with other medications to avoid potential interactions.

Environmental and sustainability concerns have also influenced the production of chlorpheniramine maleate. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of synthesis processes. This shift aligns with the broader pharmaceutical industry's commitment to sustainable practices.

In conclusion, chlorpheniramine maleate (CAS 113-92-8) remains a cornerstone in the treatment of allergic conditions due to its proven efficacy and safety. Its versatility in formulations, coupled with ongoing research into new applications, ensures its continued relevance in the pharmaceutical market. Whether you're a healthcare professional, researcher, or consumer, understanding the properties and uses of this compound can help you make informed decisions about allergy management.